Cas no 1882906-04-8 (N-(2,2-dimethylthietan-3-yl)-2-methyl-but-2-enamide)

• Product name: N-(2,2-dimethylthietan-3-yl)-2-methyl-but-2-enamide
• CAS No: 1882906-04-8
• MF: C₁₀H₁₇NOS
• MW: 199.313081502914
• CID: 5104157

N-(2,2-dimethylthietan-3-yl)-2-methyl-but-2-enamide Chemical and Physical Properties

Names and Identifiers

• N-(2,2-dimethylthietan-3-yl)-2-methylbut-2-enamide
• N-(2,2-dimethylthietan-3-yl)-2-methyl-but-2-enamide

• Inchi： 1S/C10H17NOS/c1-5-7(2)9(12)11-8-6-13-10(8,3)4/h5,8H,6H2,1-4H3,(H,11,12)/b7-5+
• InChI Key： NMDHGOCXKVPIKI-FNORWQNLSA-N
• SMILES： C(NC1CSC1(C)C)(=O)/C(/C)=C/C

Additional information on N-(2,2-dimethylthietan-3-yl)-2-methyl-but-2-enamide

N-(2,2-Dimethylthietan-3-Yl)-2-Methyl-But-2-Enamide: A Comprehensive Overview

N-(2,2-Dimethylthietan-3-Yl)-2-Methyl-But-2-Enamide, identified by the CAS Registry Number 1882906-04-8, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is notable for its unique structural features and potential applications in various industries. Recent advancements in synthetic methodologies and computational modeling have shed new light on its properties and functionalities, making it a subject of extensive research.

The molecular structure of N-(2,2-Dimethylthietan-3-Yl)-2-Methyl-But-2-Enamide comprises a thietane ring system, which is a four-membered ring containing one sulfur atom. This ring is substituted with two methyl groups at the 2-position and an amide group at the 3-position. The amide group is further connected to a substituted butenyl chain, introducing additional complexity to the molecule. The presence of both sulfur-containing heterocycles and conjugated enamine systems within the same molecule makes it a versatile building block for advanced materials.

Recent studies have focused on the synthesis of N-(2,2-Dimethylthietan-3-Yl)-2-Methyl-But-2-Enamide through various routes, including ring-opening reactions of thiiranes and subsequent amidation processes. These methods have been optimized to enhance yield and purity, making the compound more accessible for large-scale production. Researchers have also explored the use of green chemistry principles in its synthesis, such as employing biodegradable solvents and catalysts to minimize environmental impact.

The physical and chemical properties of this compound have been extensively characterized using modern analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography. These studies have revealed that the molecule exhibits good thermal stability and moderate solubility in organic solvents. Its electronic properties, including band gap and conductivity, have been evaluated using density functional theory (DFT) calculations, which suggest potential applications in organic electronics.

In terms of biological activity, preliminary assays indicate that N-(2,2-Dimethylthietan-3-Yl)-2-Methyl-But-2-Enamide may exhibit mild inhibitory effects on certain enzymes involved in metabolic pathways. However, further research is required to confirm these findings and explore potential therapeutic applications.

The environmental impact of this compound has also been a topic of recent investigation. Studies on its biodegradation rates under various conditions suggest that it may persist in certain environments if not properly managed. As such, guidelines for safe handling and disposal are being developed to mitigate any potential ecological risks.

In conclusion, N-(2,2-Dimethylthietan-3-Yl)-188-Methyl-butene amide, with its unique structural features and promising properties, continues to be a focal point for scientific exploration. Ongoing research aims to unlock its full potential across diverse applications while ensuring its safe integration into industrial processes.